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Compound of Interest

Compound Name: Lactose octaacetate

Cat. No.: B1630657 Get Quote

An In-depth Exploration of the Antimicrobial, Antiviral, and Cytotoxic Profile of a Peracetylated

Disaccharide

Lactose octaacetate, a fully acetylated derivative of lactose, has emerged as a molecule of

interest in the scientific community due to its demonstrable biological activities. This technical

guide provides a comprehensive overview of the current understanding of lactose
octaacetate's potential, with a focus on its antimicrobial and antiviral properties, and its

cytotoxic profile. This document is intended for researchers, scientists, and drug development

professionals, offering a compilation of quantitative data, detailed experimental methodologies,

and visual representations of experimental workflows.

Biological Activities of Lactose Octaacetate
Lactose octaacetate has been primarily investigated for its antimicrobial and antiviral effects.

The existing body of research indicates a selective spectrum of activity, with notable antifungal

and specific antiviral properties, coupled with low cytotoxicity against several mammalian cell

lines.

Antimicrobial Activity
Lactose octaacetate has demonstrated mild to moderate antifungal activity against a range of

filamentous fungi.[1][2][3] However, it exhibits low to no activity against bacteria and yeasts.[1]

[3]
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Table 1: Antifungal Activity of Lactose Octaacetate

Fungal Species Activity Level Reference

Aspergillus niger Mild to Moderate [2]

Penicillium sp. Mild to Moderate [2]

Rhizopus sp. Mild to Moderate [2]

Fusarium moniliforme Mild to Moderate [2]

Antiviral Activity
The antiviral potential of lactose octaacetate has been identified against specific viral strains.

It has shown activity against Poliovirus-1 (PV-1).[1][3] Furthermore, it has been reported to

have virucidal effects against Herpes Simplex Virus type 1 (HSV-1).[2]

Table 2: Antiviral Activity of Lactose Octaacetate

Virus Activity Reference

Poliovirus-1 (PV-1) Active [1][3]

Herpes Simplex Virus type 1

(HSV-1)
Virucidal Effect [2]

Cytotoxicity Profile
A crucial aspect of any potential therapeutic agent is its safety profile. Studies have consistently

shown that lactose octaacetate exhibits low cytotoxicity against various mammalian cell lines,

suggesting a favorable preliminary safety profile.[1][2][3]

Table 3: Cytotoxicity of Lactose Octaacetate
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Cell Line Cytotoxicity Reference

MDBK (Madin-Darby Bovine

Kidney)
Low [1][3]

Hep-2 (Human Epidermoid

Carcinoma)
Low [1][3]

MDCK (Madin-Darby Canine

Kidney)
Low [1][3]

Experimental Protocols
To facilitate further research and validation of the reported findings, this section provides

detailed methodologies for the synthesis of lactose octaacetate and the key biological assays

used to evaluate its activity.

Synthesis of Lactose Octaacetate (Microwave-Assisted
Method)
This protocol describes a "green" synthesis approach for lactose octaacetate using

microwave irradiation.[2]

Experimental Workflow for Microwave-Assisted Synthesis of Lactose Octaacetate
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Reaction Work-up & Purification

Lactose Monohydrate +
Acetic Anhydride +

Sodium Acetate

Microwave Irradiation
(700W)

Mix
Pour into Ice Water Stir & Refrigerate (4°C, 12h) Filter Precipitate Wash with Distilled Water Recrystallize from Ethanol Dry in Vacuum Oven Lactose Octaacetate

Characterization

Preparation

Assay Analysis

Prepare Fungal Inoculum

Spread Inoculum on Agar

Prepare Agar Plates

Create Wells in Agar Add Lactose Octaacetate
Solution to Wells Incubate Plates Measure Zones of Inhibition Antifungal Potency

Determine Activity

Cell Culture Treatment Assay Procedure

Seed Cells in 96-well Plate Incubate (24h) Add Serial Dilutions of
Lactose Octaacetate Incubate (e.g., 48h) Add MTT Reagent Incubate (1-4h) Add Solubilizing Agent (e.g., DMSO) Measure Absorbance (570 nm) Cell Viability (%)

Calculate Viability
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Infection
Incubation & Visualization

Seed Host Cells in Plates Incubate to form Monolayer
Infect with Virus in presence of

varying concentrations of
Lactose Octaacetate

Overlay with Semi-solid Medium Incubate to allow Plaque Formation Fix and Stain Cells Count Plaques Antiviral Efficacy
Calculate IC50

Viral Entry Pathway

Virus Particle Binding

Host Cell Receptor

Membrane Fusion Viral Entry Viral Replication
Leads to

Lactose Octaacetate

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1630657#potential-biological-activities-of-lactose-
octaacetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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